Cas no 1344704-33-1 ((2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone)
(2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone
-
- Inchi: 1S/C11H14ClN3O/c1-8-7-9(14-11(12)13-8)10(16)15-5-3-2-4-6-15/h7H,2-6H2,1H3
- InChI Key: TUXWRSVGFGXCQQ-UHFFFAOYSA-N
- SMILES: C(C1C=C(C)N=C(Cl)N=1)(N1CCCCC1)=O
(2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494758-1g |
(2-Chloro-6-methylpyrimidin-4-yl)(piperidin-1-yl)methanone |
1344704-33-1 | 97% | 1g |
$485 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD610861-1g |
(2-Chloro-6-methylpyrimidin-4-yl)(piperidin-1-yl)methanone |
1344704-33-1 | 97% | 1g |
¥3402.0 | 2023-04-10 |
(2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on (2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone
Introduction to (2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone and Its Applications in Modern Chemical Biology
The compound with the CAS number 1344704-33-1 and the product name (2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone represents a significant advancement in the field of chemical biology. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The pyrimidine core and the piperidine moiety in its structure contribute to its versatile reactivity, making it a valuable scaffold for designing novel bioactive compounds.
In recent years, the development of targeted therapies has been revolutionized by the discovery of small molecules that can modulate specific biological pathways. The (2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone compound has been extensively studied for its ability to interact with various biological targets. Its molecular structure allows for selective binding to enzymes and receptors, which is crucial for developing drugs with high specificity and low toxicity. This property has made it a promising candidate for further investigation in oncology, inflammation, and neurodegenerative diseases.
One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The pyrimidine moiety in the molecule interacts with the ATP-binding site of kinases, effectively inhibiting their activity. This mechanism has been explored in several preclinical studies, where the compound demonstrated significant efficacy in reducing tumor growth and metastasis. The results from these studies have laid a strong foundation for its potential translation into clinical applications.
The synthesis of (2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The chlorination and methylation steps are particularly critical, as they introduce the necessary functional groups for biological activity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to ensure high yield and purity. These methods not only enhance the efficiency of production but also allow for modifications that can fine-tune the pharmacological properties of the compound.
In addition to its kinase inhibitory activity, the compound has shown potential in modulating other biological targets. For instance, studies have indicated that it can interact with transcription factors involved in gene expression regulation. This dual functionality makes it an attractive candidate for combinatorial therapy approaches, where multiple targets are addressed simultaneously to achieve better therapeutic outcomes. The ability to design molecules with such multifaceted activities underscores the importance of structural diversity in drug discovery.
The pharmacokinetic profile of (2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone is another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary studies have suggested that this compound exhibits favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are essential for developing drugs that can be administered orally or through other non-invasive routes.
The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been used to predict how it interacts with biological targets at an atomic level. This approach allows researchers to make informed decisions about structural modifications before conducting expensive wet-lab experiments. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce costs associated with trial-and-error experimentation.
The future prospects of (2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone are vast and exciting. Ongoing research aims to explore its potential in treating a wide range of diseases beyond cancer and inflammation. Additionally, efforts are being made to develop derivatives with improved pharmacological properties, such as enhanced selectivity or longer duration of action. These endeavors highlight the dynamic nature of chemical biology and the continuous pursuit of innovative solutions to complex medical challenges.
In conclusion, the compound identified by CAS number 1344704-33-1 and named (2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone represents a significant breakthrough in modern chemical biology. Its unique structural features, combined with its promising biological activities, make it a valuable tool for drug discovery and molecular research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.
1344704-33-1 ((2-Chloro-6-methyl-pyrimidin-4-yl)-piperidin-1-yl-methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)